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Compound of Interest

Compound Name: NSC 15364

Cat. No.: B1267512 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the use of NSC 15364, a known inhibitor of

VDAC1 oligomerization and apoptosis.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of NSC 15364 in DMSO?

A1: The solubility of NSC 15364 in dimethyl sulfoxide (DMSO) has been reported by various

suppliers, with values ranging from 48 mg/mL to 125 mg/mL. It is crucial to use fresh,

anhydrous DMSO for optimal dissolution, as DMSO is hygroscopic and absorbed moisture can

significantly reduce the solubility of the compound.[1][2]

Q2: How should I prepare a stock solution of NSC 15364 in DMSO?

A2: To prepare a stock solution, dissolve NSC 15364 powder in fresh, anhydrous DMSO to

your desired concentration. If the compound does not dissolve readily, you can sonicate the

solution or warm it gently at 37°C to facilitate dissolution.[2] For long-term storage, it is

recommended to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw

cycles.

Q3: What are the recommended storage conditions for NSC 15364 stock solutions?

A3: NSC 15364 powder can be stored at -20°C for up to 3 years. Once dissolved in DMSO, the

stock solution should be stored at -80°C for up to one year or at -20°C for up to one month.[1]
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Q4: What is the mechanism of action of NSC 15364?

A4: NSC 15364 functions as an inhibitor of Voltage-Dependent Anion Channel 1 (VDAC1)

oligomerization.[3] VDAC1 is a protein in the outer mitochondrial membrane that plays a key

role in regulating metabolism and apoptosis. Upon apoptotic stimuli, VDAC1 monomers can

assemble into oligomers, forming a large channel that allows for the release of pro-apoptotic

factors like cytochrome c from the mitochondria into the cytosol, ultimately leading to cell death.

NSC 15364 directly interacts with VDAC1 to prevent this oligomerization process, thereby

inhibiting apoptosis.
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Issue Possible Cause Troubleshooting Steps

Precipitation observed when

preparing stock solution.

- DMSO has absorbed

moisture.- Compound

concentration is too high.

- Use a fresh, unopened bottle

of anhydrous DMSO.- Try

preparing a lower

concentration stock solution.-

Gently warm the solution to

37°C and/or sonicate to aid

dissolution.

Compound precipitates out of

solution when diluted in

aqueous media for cell culture

experiments.

- NSC 15364 is insoluble in

water and ethanol.[1]- The final

concentration of DMSO in the

cell culture medium is too low

to maintain solubility.

- Make serial dilutions of your

DMSO stock solution in DMSO

first before adding to the

aqueous medium.- Ensure the

final concentration of DMSO in

your cell culture medium does

not exceed a level that is toxic

to your cells (typically <0.5%).

Always include a vehicle

control (medium with the same

final DMSO concentration) in

your experiments.

Inconsistent experimental

results between different

batches of stock solution.

- Degradation of the compound

due to improper storage.-

Repeated freeze-thaw cycles

of the stock solution.

- Prepare fresh stock solutions

regularly.- Aliquot stock

solutions into single-use

volumes to avoid repeated

freezing and thawing.

Quantitative Data Summary
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Parameter Value Unit Source

Molecular Weight 242.28 g/mol [1]

Solubility in DMSO 50 (206.37 mM) mg/mL (mM) MedchemExpress

125 (515.93 mM) mg/mL (mM) GlpBio

48 (198.11 mM) mg/mL (mM) Selleck Chemicals[1]

Storage (Powder) -20°C for 3 years [1]

Storage (in DMSO)
-80°C for 1 year-20°C

for 1 month
[1]

Experimental Protocols
Protocol 1: Preparation of NSC 15364 Stock Solution

Materials:

NSC 15364 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Sonicator or water bath

Procedure:

1. Equilibrate NSC 15364 powder and anhydrous DMSO to room temperature.

2. Weigh the desired amount of NSC 15364 powder and place it in a sterile microcentrifuge

tube.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM, 20 mM, or 50 mM).

4. Vortex the tube to mix.
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5. If the compound does not fully dissolve, sonicate the tube for 10-15 minutes or incubate in

a 37°C water bath for 15-30 minutes with intermittent vortexing until the solution is clear.

6. Aliquot the stock solution into single-use, sterile microcentrifuge tubes.

7. Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 1 year).

Protocol 2: Cell Viability Assay using MTT
This protocol is a general guideline. The optimal cell number and NSC 15364 concentration

should be determined empirically for each cell line. A recent study has shown efficacy of NSC
15364 at a concentration of 100 µM in H1299, MDA-MB-231, and HEYA8 cell lines.

Materials:

Cells of interest

Complete cell culture medium

NSC 15364 DMSO stock solution

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

Microplate reader

Procedure:

1. Seed cells in a 96-well plate at a predetermined optimal density and incubate overnight.

2. Prepare serial dilutions of the NSC 15364 stock solution in complete cell culture medium.

Ensure the final DMSO concentration is consistent across all wells and does not exceed a

non-toxic level (e.g., <0.5%). Include a vehicle control (medium with DMSO only).
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3. Remove the old medium from the cells and add the medium containing the different

concentrations of NSC 15364.

4. Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

5. Add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, or until

purple formazan crystals are visible.

6. Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the

formazan crystals.

7. Read the absorbance at a wavelength between 550 and 600 nm using a microplate

reader.
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Caption: Signaling pathway of VDAC1-mediated apoptosis and the inhibitory action of NSC
15364.

Preparation Treatment Analysis

Prepare NSC 15364
Stock Solution in DMSO

Prepare Serial Dilutions of
NSC 15364 in Media

Seed Cells in
96-well Plate

Treat Cells and Incubate Add MTT Reagent Solubilize Formazan Read Absorbance

Click to download full resolution via product page

Caption: General experimental workflow for a cell viability assay using NSC 15364.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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